Cas no 2352000-52-1 (2-Methoxy-3-(oxolan-2-yl)propan-1-amine)

• Product Name: 2-Methoxy-3-(oxolan-2-yl)propan-1-amine
• CAS No: 2352000-52-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD34167688
• CID: 5638824
• PubChem ID: 155973594
• Update Time: 2025-09-28

2-Methoxy-3-(oxolan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2352000-52-1
• EN300-28247236
• 2-methoxy-3-(oxolan-2-yl)propan-1-amine
• 2-Methoxy-3-(oxolan-2-yl)propan-1-amine

• MDL： MFCD34167688
• Inchi： 1S/C8H17NO2/c1-10-8(6-9)5-7-3-2-4-11-7/h7-8H,2-6,9H2,1H3
• InChI Key： PFCUBKKXRHZXRU-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(CN)OC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-Methoxy-3-(oxolan-2-yl)propan-1-amine

Introduction to 2-Methoxy-3-(oxolan-2-yl)propan-1-amine (CAS No. 2352000-52-1)

2-Methoxy-3-(oxolan-2-yl)propan-1-amine, with the CAS number 2352000-52-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a methoxy group and an oxolan ring, making it a promising candidate for various applications in pharmaceutical research and development.

The chemical structure of 2-Methoxy-3-(oxolan-2-yl)propan-1-amine consists of a primary amine group attached to a propyl chain, which is further substituted with a methoxy group at the second carbon and an oxolan ring at the third carbon. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have explored the potential of 2-Methoxy-3-(oxolan-2-yl)propan-1-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of new drugs for neurological disorders. The compound has shown promising results in preclinical studies, demonstrating its ability to modulate specific neurotransmitter systems and potentially alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 2-Methoxy-3-(oxolan-2-yl)propan-1-amine has also been studied for its pharmacological properties. Research has indicated that the compound exhibits good solubility and stability, which are crucial factors for drug development. These properties make it an attractive candidate for further optimization and formulation into drug candidates.

The synthesis of 2-Methoxy-3-(oxolan-2-yl)propan-1-amine involves several well-established organic reactions, including nucleophilic substitution and ring formation. The synthetic route is highly efficient and can be scaled up for large-scale production, making it feasible for industrial applications. This synthetic accessibility is an important advantage, as it allows researchers to easily modify the structure of the compound to explore its structure-activity relationships (SAR).

In terms of safety and toxicity, preliminary studies have shown that 2-Methoxy-3-(oxolan-2-yl)propan-1-amine exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before it can be advanced to clinical trials. These evaluations will include comprehensive assessments of its effects on various organ systems and potential long-term side effects.

The current research landscape for 2-Methoxy-3-(oxolan-2-yl)propan-1-amine is dynamic and evolving. Ongoing studies are focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring its potential as a prodrug. These efforts are aimed at improving its therapeutic index and making it a viable option for treating various diseases.

In conclusion, 2-Methoxy-3-(oxolan-2-y l)propan -1 -amine (CAS No. 235 2000 -5 2 -1) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of medical science.